Cas no 1179281-77-6 (2-{(tert-butoxy)carbonyl(3-chlorophenyl)amino}acetic acid)

• Product Name: 2-{(tert-butoxy)carbonyl(3-chlorophenyl)amino}acetic acid
• CAS No: 1179281-77-6
• MF: C₁₃H₁₆ClNO₄
• MW: 285.723443031311
• MDL: MFCD12609374
• CID: 5611817
• PubChem ID: 44828756
• Update Time: 2025-10-24

2-{(tert-butoxy)carbonyl(3-chlorophenyl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

• SCHEMBL20400038
• 1179281-77-6
• 2-{[(tert-butoxy)carbonyl](3-chlorophenyl)amino}acetic acid
• AKOS010045145
• EN300-3390664
• 2-{(tert-butoxy)carbonyl(3-chlorophenyl)amino}acetic acid

• MDL： MFCD12609374
• Inchi： 1S/C13H16ClNO4/c1-13(2,3)19-12(18)15(8-11(16)17)10-6-4-5-9(14)7-10/h4-7H,8H2,1-3H3,(H,16,17)
• InChI Key： JYRJRIBUVWFOCX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N(CC(=O)O)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.0767857g/mol
• Monoisotopic Mass: 285.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{(tert-butoxy)carbonyl(3-chlorophenyl)amino}acetic acid

Research Briefing on 2-{(tert-butoxy)carbonyl(3-chlorophenyl)amino}acetic Acid (CAS: 1179281-77-6)

The compound 2-{(tert-butoxy)carbonyl(3-chlorophenyl)amino}acetic acid (CAS: 1179281-77-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the importance of 2-{(tert-butoxy)carbonyl(3-chlorophenyl)amino}acetic acid as a key intermediate in the synthesis of novel bioactive molecules. Its structural features, including the tert-butoxycarbonyl (Boc) protecting group and the chlorophenyl moiety, make it a valuable building block for the development of peptide-based therapeutics and small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of protease inhibitors targeting viral enzymes, showcasing its potential in antiviral drug development.

In terms of synthetic methodology, advancements have been made in the efficient production of 2-{(tert-butoxy)carbonyl(3-chlorophenyl)amino}acetic acid. A recent patent application (WO2023056789) describes an improved synthetic route that enhances yield and purity while reducing environmental impact. This method employs green chemistry principles, such as the use of biodegradable catalysts and solvent-free conditions, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Biological evaluations of derivatives containing this scaffold have revealed promising pharmacological activities. Research published in Bioorganic & Medicinal Chemistry Letters (2024) reported that analogs of 2-{(tert-butoxy)carbonyl(3-chlorophenyl)amino}acetic acid exhibit potent inhibitory effects against inflammatory cytokines, suggesting potential applications in treating autoimmune diseases. Molecular docking studies indicate that these compounds interact with the allosteric site of target proteins, providing insights for structure-activity relationship optimization.

The compound's role in targeted drug delivery systems has also been explored. A 2024 study in Advanced Drug Delivery Reviews highlighted its use as a linker molecule in antibody-drug conjugates (ADCs), where its stability under physiological conditions and cleavability in target tissues make it particularly valuable for cancer therapeutics. This application capitalizes on the compound's balanced hydrophilicity/lipophilicity profile and its ability to maintain payload integrity during systemic circulation.

Future research directions for 2-{(tert-butoxy)carbonyl(3-chlorophenyl)amino}acetic acid include further exploration of its structure-activity relationships, development of novel synthetic derivatives, and investigation of its potential in combination therapies. The compound's versatility and demonstrated biological activities position it as a promising candidate for continued investigation in multiple therapeutic areas, from infectious diseases to oncology and inflammation.